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Compound of Interest

4-(2-Chlorophenyl)-4-
Compound Name:

fluoropiperidine
CAS No.: 864829-98-1
Cat. No.: B8700980

Get Quote

Technical Guide: 4-(2-Chlorophenyl)-4-
fluoropiperidine
Part 1: Executive Summary

4-(2-Chlorophenyl)-4-fluoropiperidine (CAS: 1421160-44-2) is a specialized heterocyclic
building block belonging to the 4-aryl-4-fluoropiperidine class.[1] This scaffold is recognized in
medicinal chemistry as a "privileged structure" due to its ability to modulate lipophilicity,
metabolic stability, and receptor binding affinity in Central Nervous System (CNS) drug
candidates.

Unlike its 4-hydroxy analogs (e.g., metabolites of haloperidol), the 4-fluoro substitution blocks
metabolic oxidation at the C4 position, preventing the formation of potentially toxic pyridinium
species while maintaining the steric bulk required for receptor pocket occupancy. The 2-
chlorophenyl (ortho-chloro) moiety introduces specific steric constraints (atropisomerism
potential) and electronic effects that differentiate it from the more common para-chloro analogs,
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often enhancing selectivity for specific GPCR targets such as Sigma-1, NMDA, or Dopamine
receptors.

Part 2: Chemical Structure & Identity[2][3][4]

The molecule features a piperidine ring with a quaternary carbon at position 4, substituted with
both a fluorine atom and a 2-chlorophenyl ring.[1]

Table 1: Chemical Identity & ldentifiers

Parameter Detail

IUPAC Name 4-(2-Chlorophenyl)-4-fluoropiperidine

4-(2-Chlorophenyl)-4-fluoropiperidine HCI (salt
Common Name
form)

CAS Number 1421160-44-2 (Hydrochloride salt)

C11H13CIFN (Free base) / C11H14CI2FN (HCI

salt)

Molecular Formula

213.68 g/mol (Free base) / 250.14 g/mol (HCI

Molecular Weight

salt)
SMILES FC1(C2=CC=CC=C2CI)CCNCC1

Unique identifier dependent on salt form (Verify
InChl Key

via CAS)

Structural Analysis & Conformation

» Piperidine Ring: Adopts a chair conformation. The bulky 4-(2-chlorophenyl) group typically
prefers the equatorial position to minimize 1,3-diaxial interactions, placing the smaller
fluorine atom in the axial position.

o Ortho-Chloro Effect: The chlorine atom at the ortho position of the phenyl ring creates
significant steric hindrance, restricting the rotation of the phenyl ring relative to the piperidine
core. This restricted conformation can lock the pharmacophore into a bioactive shape,
potentially increasing binding affinity for specific receptor pockets compared to the freely
rotating 4-chlorophenyl analog.
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» Metabolic Blockade: The C4-Fluorine atom has a high bond dissociation energy (C-F = 116
kcal/mol), rendering the C4 position resistant to Cytochrome P450-mediated hydroxylation.

Part 3: Physicochemical Properties[2][11]

Understanding the physicochemical profile is critical for predicting ADME (Absorption,
Distribution, Metabolism, Excretion) behavior.

ble 2: hvsicochemical .

Value
Property . . Relevance
(Estimated/Experimental)

Moderate lipophilicity suitable
LogP (Lipophilicity) ~25-29 for CNS penetration (BBB
crossing).

Highly basic; exists
pKa (Piperidine NH) ~9.2-9.8 predominantly as a cation at
physiological pH (7.4).

Critical for ionic interaction with

H-Bond Donors 1 (NH) )
receptor aspartate residues.
Fluorine acts as a weak

H-Bond Acceptors 1(F) acceptor; modulates local

electrostatics.

High in DMSO, Methanol; Low Salt form preferred for
Solubility in Water (Free base); High in formulation and biological

Water (HCI salt) assays.

Part 4: Synthesis & Manufacturing

The synthesis of 4-(2-chlorophenyl)-4-fluoropiperidine requires a precise sequence to install
the quaternary center and the fluorine atom. The most robust route utilizes a Grignard addition

followed by Deoxofluorination.

Mechanism of Synthesis (DOT Diagram)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8700980/docs?utm_src=pdf-body#4-2-chlorophenyl-4-fluoropiperidine-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8700980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Addition (THF, -78°C)

Intermediate A:

| N-Boc-4-(2-chlorophenyl)- 2. Fluorination (-78°C to RT)
4-hydroxypiperidine

2-Chlorophenyl | ____——cmmmmm === -
; - —— Intermediate B:
EEEEN EIETIES N-Boc-4-(2-chlorophenyl)-

(Grignard) srere [ P S fvoropiperidine
Deoxo-Fluor
HCI/ Dioxane ISR
or TFA

3. Deprotection

FINAL PRODUCT:
4-(2-Chlorophenyl)-
4-fluoropiperidine HCI

Click to download full resolution via product page

Caption: Synthetic pathway for 4-(2-Chlorophenyl)-4-fluoropiperidine via Grignard addition
and Deoxofluorination.

Detailed Experimental Protocol
Step 1: Grignard Addition

e Setup: Flame-dry a 3-neck round bottom flask under Argon atmosphere.
» Reagents: Dissolve N-Boc-4-piperidone (1.0 eq) in anhydrous THF.

» Addition: Cool to -78°C. Slowly add 2-chlorophenylmagnesium bromide (1.2 eq, usually 1M
in THF) dropwise to control the exotherm.

e Reaction: Stir at -78°C for 1 hour, then allow to warm to 0°C.
e Quench: Quench with saturated aqueous NH4Cl. Extract with EtOAc.

e Result: Yields the tertiary alcohol intermediate (N-Boc-4-(2-chlorophenyl)-4-
hydroxypiperidine).

Step 2: Deoxofluorination (Critical Step)

Note: This step is sensitive. Direct fluorination of tertiary alcohols can lead to elimination
(alkene formation).

* Reagents: Dissolve Intermediate A in anhydrous DCM.
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» Fluorinating Agent: Cool to -78°C. Add DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor
(1.5 eq) dropwise.

e Process: Stir at low temperature for 1 hour, then warm to room temperature overnight.
o Safety: Quench carefully with saturated NaHCOs (gas evolution!).

« Purification: Silica gel chromatography is required to separate the fluoro-product from any
elimination by-products (tetrahydropyridines).

Step 3: Deprotection

» Reagents: Dissolve Intermediate B in 1,4-Dioxane.
e Acid: Add 4M HCI in Dioxane (5-10 eq).

¢ [solation: Stir at RT for 2-4 hours. The product often precipitates as the hydrochloride salt.
Filter and wash with ether.

Part 5: Analytical Characterization

To validate the identity of the synthesized compound, the following spectral data should be
obtained.

Nuclear Magnetic Resonance (NMR)

e 'H NMR (DMSO-ds):

o Aromatic Region: Multiplets at & 7.2—7.6 ppm (4H) corresponding to the 2-chlorophenyl
ring.

o Piperidine Ring:
= 0 3.0-3.4 ppm (4H, m, H-2/H-6 adjacent to Nitrogen).

» 0 1.8-2.3 ppm (4H, m, H-3/H-5 adjacent to Quaternary center). Note: These will show
complex splitting due to H-F coupling.

o Amine: Broad singlet at & 9.0-9.5 ppm (NHz* in salt form).
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e 19F NMR:

o Single peak expected around d -130 to -160 ppm. The exact shift depends on the solvent
and salt form.

o Absence of this peak indicates failure of fluorination (e.g., elimination to alkene).

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization).
o Expected Mass: [M+H]* = 214.08 (for 3>Cl isotope).

 |sotope Pattern: Distinct 3:1 ratio of peaks at m/z 214 and 216 due to the Chlorine atom
(3>CIR7CI).

Part 6: Safety & Handling
» Hazard Classification:

o Acute Toxicity: Harmful if swallowed (H302).[2][3]

o Irritant: Causes skin irritation (H315) and serious eye irritation (H319).[2][3]

o Fluorine Safety: While the C-F bond is stable, combustion may release HF gas.
e Storage:

o Store in a cool, dry place (2-8°C recommended).

o Hygroscopic: Keep under inert gas (Argon/Nitrogen) if possible to prevent clumping of the
HCI salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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